4-Bromo-1-(4-fluorobenzyl)pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 4-Bromo-1-(4-fluorobenzyl)pyridin-2(1H)-one involves multiple steps, including nitration, chlorination, N-alkylation, reduction, and condensation. Starting materials like pyridin-4-ol and 4-bromo-2-fluoroaniline are used in a sequence of reactions to produce this compound. The synthesis route is characterized by its complexity and the need for careful control of conditions to achieve the desired product (Wang et al., 2016).
Molecular Structure Analysis
The molecular structure of this compound and related compounds has been elucidated using techniques such as X-ray crystallography. These studies reveal the spatial arrangement of atoms within the molecule and its geometric parameters, providing insights into how its structure affects its reactivity and interactions with biological targets. The crystal structure can influence the compound's physical properties and its behavior in chemical reactions (Jing & Img, 2003).
Scientific Research Applications
Synthesis and Structural Studies
- 4-Bromo-1-(4-fluorobenzyl)pyridin-2(1H)-one is an important intermediate in synthesizing biologically active compounds. It has been synthesized through a multi-step process, including nitration, chlorination, N-alkylation, reduction, and condensation. This compound's structure was confirmed through NMR and mass spectra analyses (Wang et al., 2016).
- The compound has also been used in the preparation of complexes such as [1-(4′ bromo 2′ fluorobenzyl)pyridinium]_2[Ni(mnt)_2] and [1-(4′ bromo 2′ fluorobenzyl)pyrazinium]_2[Ni(mnt)_2], highlighting its role in crystallographic studies and potentially in materials science (Jing & Img, 2003).
Pharmaceutical Intermediate Synthesis
- It has been utilized in the Grignard reaction to prepare isotopomers of 4-(4-fluorobenzyl)piperidine, an important step in synthesizing pharmaceutical intermediates (Proszenyák et al., 2005).
- The hydrogenation of 4-(4-fluorobenzyl)pyridine, which is closely related to this compound, has been studied for its potential use in pharmaceutical intermediate synthesis (Proszenyák et al., 2004).
Photophysical and Photochemical Studies
- The compound's derivatives have been investigated for their photophysical and photochemical properties, indicating potential applications in fields like photodynamic therapy and photocatalysis (Öncül et al., 2021).
Antifungal Activity
- Some derivatives of this compound have demonstrated moderate antifungal activity, making them of interest in the development of new antifungal agents (Mu et al., 2015).
properties
IUPAC Name |
4-bromo-1-[(4-fluorophenyl)methyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrFNO/c13-10-5-6-15(12(16)7-10)8-9-1-3-11(14)4-2-9/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTRMWTCQOLNLGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=CC(=CC2=O)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.